Cas no 53413-97-1 ( )

• Product Name: &nbsp
• CAS No: 53413-97-1
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 938495
• PubChem ID: 308333
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-carboxypyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carboxylic acid
• NSC209519
• 53413-97-1
• NSC-209519
• DTXSID30308804
•  

• Inchi： 1S/C20H14N2O4/c23-19(24)17-9-3-11-21(17)15-7-1-5-13-14(15)6-2-8-16(13)22-12-4-10-18(22)20(25)26/h1-12H,(H,23,24)(H,25,26)
• InChI Key： ABJSUXBMKDIJBH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C1=CC=CC2=C(C=CC=C21)N1C=CC=C1C(=O)O)=O

Computed Properties

• Exact Mass: 346.09542
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.46